6-Iodocinnolin-4-ol

• Molecular Formula: C8H5IN2O
• Molecular Weight: 272.04 g/mol
• IUPAC Name: 6-iodo-1H-cinnolin-4-one
• InChI: InChI=1S/C8H5IN2O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,(H,11,12)
• InChI Key: DVMKVCRSEMFWRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1I)C(=O)C=NN2

Description

6-Iodoquinazolin-4-ol (CAS: 16064-08-7) is a halogenated heterocyclic compound with the molecular formula C₈H₅IN₂O and a molecular weight of 272.04 g/mol. It belongs to the quinazolinone family, characterized by a bicyclic structure containing two nitrogen atoms in the quinazoline ring system. This compound is of significant interest in pharmaceutical research, particularly as a building block for kinase inhibitors such as Lapatinib . Its physical properties include a high melting point of 271°C, indicative of strong intermolecular interactions in the crystalline state .

Note on Nomenclature: The term "6-Iodocinnolin-4-ol" in the query may reflect a nomenclature discrepancy. Cinnoline and quinazoline are distinct heterocycles; cinnoline has adjacent nitrogen atoms, whereas quinazoline has nitrogen atoms at positions 1 and 2. The provided evidence exclusively pertains to 6-Iodoquinazolin-4-ol and related quinazolinone derivatives. This article will focus on these structurally validated compounds.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table compares 6-Iodoquinazolin-4-ol with its closest structural analogues:

Compound	Core Structure	Substituent	Molecular Formula	Melting Point	Key Applications
6-Iodoquinazolin-4-ol	Quinazoline	Iodo at C6	C₈H₅IN₂O	271°C	Pharmaceuticals (e.g., Lapatinib synthesis)
6-Iodoquinolin-4-ol	Quinoline	Iodo at C6	C₉H₆INO	Not reported	Limited data; potential use in coordination chemistry
8-Iodoquinazolin-4-ol	Quinazoline	Iodo at C8	C₈H₅IN₂O	Not reported	Research intermediates

Key Observations :

• Positional Isomerism : The placement of iodine (C6 vs. C8) in quinazoline derivatives significantly alters electronic properties and reactivity. For example, 6-iodo substitution enhances electrophilic aromatic substitution at adjacent positions, which is critical in drug design .
• Heterocycle Stability: Quinazolinones exhibit greater metabolic stability compared to quinolines due to hydrogen bonding in the lactam group, making them preferred scaffolds in medicinal chemistry .

Physicochemical Properties

• Solubility: 6-Iodoquinazolin-4-ol is sparingly soluble in water but dissolves in polar aprotic solvents like DMSO or DMF, a trait shared with other iodinated quinazolinones .
• Thermal Stability: The high melting point (271°C) suggests robust crystalline packing, a feature absent in non-halogenated quinazolinones .

Pharmaceutical Relevance

6-Iodoquinazolin-4-ol serves as a precursor to Lapatinib, a dual tyrosine kinase inhibitor used in breast cancer therapy. Its iodine atom allows selective modification to enhance target binding affinity . In contrast, non-iodinated quinazolinones are less reactive in such transformations.